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Compound of Interest

Compound Name: [2-(Octan-2-yl)phenoxy]acetic acid

CAS No.: 275823-92-2

Cat. No.: B14076819

Get Quote

The CA-12 (sec-Octylphenoxy Acetic Acid)
Protocol[1][2]
Part 1: Executive Summary & Scientific Rationale
The Challenge: In the production of high-purity Rare Earth Elements (REEs), Yttrium (Y)

presents a unique separation challenge. Its ionic radius places it among the Heavy Rare Earths

(HREEs) like Dysprosium (Dy) and Holmium (Ho) in standard organophosphorus systems (e.g.,

P507/PC88A). Separating Y from these neighbors is chemically arduous and expensive.

The Solution: CA-12 (sec-Octylphenoxy Acetic Acid) CA-12 is a carboxylic acid extractant that

fundamentally alters the extraction order of Yttrium. Unlike organophosphorus extractants

where Y behaves as a "heavy" element, in CA-12 systems, Y behaves as a "pseudo-light"

element, eluting early with Lanthanum or Cerium.

Strategic Application: By combining a P507 cycle (where Y is heavy) with a CA-12 cycle (where

Y is light), researchers can "shave" impurities from both sides of the spectrum, achieving 5N
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(99.999%) purity. This purity is critical for Yttrium-90 (Y-90) radioisotope precursors used in

oncology drugs (e.g., Ibritumomab tiuxetan) and advanced ceramics.

Part 2: Chemical Foundation & Mechanism
2.1 The Extractant: CA-12[1][2][3][4][5][6]

Chemical Name:sec-octylphenoxy acetic acid.[1][2][5][6][7][8]

Class: Carboxylic Acid Extractant.[7][8]

Role: Cation Exchanger.

Comparison: Superior to Naphthenic Acid (NA) due to constant chemical composition

(synthetic vs. natural) and higher separation factors for Y/HREE pairs.

2.2 Extraction Mechanism
The extraction proceeds via a cation exchange mechanism, highly dependent on equilibrium

pH.

: Rare Earth Cation.[4]

: CA-12 dimer in organic phase.

: Metal-organic complex.

Critical Insight - The "Yttrium Shift": In CA-12 systems, the stability of the Yttrium complex is

lower than that of the HREEs. Consequently, HREEs (Dy, Ho, Er, Tm, Yb, Lu) are preferentially

extracted into the organic phase, while Yttrium remains in the aqueous raffinate.[1]

Extraction Order (CA-12 System):

(Note: Yttrium moves to the far left, becoming the least extractable, allowing easy separation
from heavy lanthanides.)

Part 3: Flowsheet Design & Visualization
Objective: Isolate Yttrium from a mixed Heavy Rare Earth concentrate.

3.1 Process Logic
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Feed: Mixed REE Chloride solution (enriched in Y, Dy, Ho, Er).

Extractant: CA-12 (30-40% v/v) + TBP (5-10% modifier) in Kerosene.

Scrubbing: Removes physically entrained Yttrium from the loaded organic phase.

Stripping: Recovers the HREEs (Dy, Ho, etc.) from the organic phase.

Raffinate: Contains the purified Yttrium.[3]

3.2 Counter-Current Extraction Diagram
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Figure 1: Counter-current extraction circuit for Yttrium purification using CA-12. The system

leverages the low extractability of Yttrium in carboxylic acid media to reject it into the aqueous

raffinate while extracting heavy contaminants.

Part 4: Bench-Scale Simulation Protocol
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Goal: Determine the number of theoretical stages required for >99% Yttrium recovery.

4.1 Reagents & Preparation
Organic Phase: 0.6 M CA-12 + 10% TBP (modifier to prevent third-phase formation) in

sulfonated kerosene.

Saponification: Pre-contact the organic phase with 4M NaOH to achieve 30-40%

saponification. Warning: Over-saponification (>70%) leads to gel formation.

Feed Solution: 0.5 M RECl₃ (pH adjusted to 3.5 - 4.0).

4.2 Step-by-Step Methodology
Step 1: Equilibrium Isotherm (pH Swing)

Prepare 5 separatory funnels.

Mix Organic (O) and Aqueous (A) phases at a 1:1 ratio.

Adjust equilibrium pH of each funnel to 3.0, 3.5, 4.0, 4.5, and 5.0 using dilute NaOH or HCl.

Shake for 10 minutes; allow to settle.

Analyze phases via ICP-OES.[1]

Output: Plot Log D (Distribution Ratio) vs. Equilibrium pH.

Step 2: Separation Factor Determination Calculate the separation factor (

) between Yttrium and key impurities (e.g., Dysprosium) using the data from Step 1:

Target:

is required for feasible separation. CA-12 typically yields

.

Step 3: Counter-Current Simulation (Funnel Shake-Out)
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Use the McCabe-Thiele method (using data from Step 1) to estimate stage count (typically

25-35 stages for high purity).

Perform a batch simulation:

Extraction: Contact Feed with Fresh Organic. Transfer Aqueous to next funnel; Transfer

Organic upstream.

Scrubbing: Contact Loaded Organic with dilute HCl (pH 1.5).

Repeat for 50 cycles until steady state (mass balance) is achieved.

Part 5: Data Summary & Performance Metrics
Table 1: Comparative Separation Factors (

) for Yttrium

Separation Pair
Naphthenic Acid
(Traditional)

CA-12 (Optimized) P507 (Reference)

Y / Dy 1.2 2.1
0.8 (Y extracts after

Dy)

Y / Ho 1.4 2.5 0.5

Y / Er 1.6 3.2 0.3

Note: In P507, Y extracts late (Heavy). In CA-12, Y extracts early (Light). This inversion is the

basis of the "Double-Cut" purification strategy.

Table 2: Typical Process Parameters
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Parameter Value Reason

Extractant Conc. 0.5 - 1.0 M
Balance between capacity and

viscosity.

Modifier (TBP) 5 - 10% v/v
Prevents emulsion and third-

phase formation.

Equilibrium pH 4.5 - 5.5
Optimal range for Y/HREE

separation in CA-12.

Saponification 30 - 40%
Maintains pH buffer without

gelation risks.

Temperature Ambient (25°C)
CA-12 is less temp-sensitive

than P507.

Part 6: Troubleshooting & Quality Control
Self-Validating System Checks:

The "Third Phase" Alarm:

Observation: A distinct middle layer forms between organic and aqueous.

Cause: Insufficient TBP modifier or saturation of the organic phase with metal complexes.

Correction: Increase TBP concentration to 15% or reduce Feed concentration.

pH Drift Monitor:

Observation: Raffinate pH drops below 3.5.[9]

Consequence: Yttrium extraction drops; HREEs contaminate the raffinate.

Correction: Increase saponification degree of the organic feed.

Emulsion Control:
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CA-12 has higher interfacial tension than Naphthenic acid (good), but silica impurities in

the feed can stabilize emulsions.

Protocol: Filtration of feed (0.45 micron) is mandatory before the solvent extraction circuit.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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